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Compound of Interest

Compound Name: Thiacloprid-d4

Cat. No.: B571488

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for Thiacloprid-d4, a
deuterated analog of the neonicotinoid insecticide Thiacloprid. Given that Thiacloprid-d4 is
primarily utilized as an internal standard in analytical chemistry, the handling procedures
outlined below are tailored for a laboratory setting. The toxicological and safety data for
Thiacloprid are presented as a baseline, as the isotopic labeling in Thiacloprid-d4 is not
expected to alter its chemical hazards significantly.

Physicochemical and Toxicological Data

A thorough understanding of the physical, chemical, and toxicological properties of
Thiacloprid-d4 is fundamental to its safe handling.

Physical and Chemical Properties
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Property Value Reference
Chemical Formula C10H5CID4aN4S [1]
Molecular Weight 256.7 g/mol [1]
Appearance Yellowish crystalline powder [2]
Odor Odorless [2]
Melting Point 136 °C [2]
Boiling Point Decomposes >270 °C [2]
Water Solubility 185 mg/L at 20 °C [2]

Slightly soluble in Chloroform,
Solubility Dichloromethane, and [1]
Methanol (upon heating)

LogP (Octanol-Water Partition

o 1.26 at 20 °C [2]
Coefficient)
Vapor Pressure 6.0 x 1072 mm Hg at 20 °C [2]
Density 1.46 g/cm3 at 20 °C [2]
Stable under recommended
Stability storage conditions.[2] Stable

for at least 4 years at -20°C.[1]

icoloaical

Metric Value Species Reference

LDso (Oral) 28 mg/kg Mouse [1]
Drosophila

LDso (Lethal Dose) 0.03 mg/kg [1]

melanogaster

ICso (Nicotinic )
Drosophila

Acetylcholine 2.7 nM [1]
melanogaster
Receptors)
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Hazard Identification and Safety Precautions

Thiacloprid is classified as moderately hazardous by the World Health Organization.[2] The

primary hazards associated with Thiacloprid-d4, based on the data for Thiacloprid, include

acute toxicity if swallowed or inhaled, suspected carcinogenicity, and potential damage to

fertility or the unborn child.[3][4] It is also very toxic to aquatic life with long-lasting effects.[3]

Personal Protective Equipment (PPE)

Due to the potential hazards, stringent adherence to PPE protocols is mandatory.

PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., nitrile rubber, butyl
rubber).[5][6]

To prevent dermal absorption,
which accounts for a significant

portion of pesticide exposure.

[7]

Eye Protection

Safety glasses with side

shields or goggles.[3][7]

To protect against accidental

splashes or dust particles.

Body Protection

Laboratory coat or disposable

coveralls.

To prevent contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[3][4] If dusts are generated, a

respirator is required.

To prevent inhalation of the

compound, which is harmful.[4]

Handling and Storage

Proper handling and storage are crucial to minimize exposure risk and maintain the integrity of

the compound.

e Handling:

o Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[3][4]
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[e]

Avoid contact with skin and eyes.[2]

o

Avoid the formation and inhalation of dust.[2][4]

Work under a chemical fume hood.

[¢]

[¢]

Wash hands thoroughly after handling.[3][4]

o Do not eat, drink, or smoke in the laboratory.[3][4]

e Storage:

o Store in a tightly closed container in a dry and well-ventilated place.[4]

o

Store locked up.[3][4]

[¢]

Recommended storage temperature is -20°C.[1]

[¢]

Keep away from food, drink, and animal feeding stuffs.[4]

[e]

Incompatible with strong acids, strong bases, and oxidizing agents.[4]

Experimental Protocols and Workflows

General Workflow for Handling Thiacloprid-d4 in an
Analytical Setting
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Preparation Handling
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Caption: Workflow for the use of Thiacloprid-d4 as an analytical standard.
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Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[8]

» Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. Remove
contaminated clothing. Seek medical attention.[8]

» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Call a physician or poison control center immediately.[3][8]

« Spill:

o

Evacuate personnel to a safe area.

[¢]

Wear appropriate PPE, including respiratory protection.[2]

Avoid dust formation.

[¢]

[e]

Carefully sweep up and place in a suitable container for disposal.

(¢]

Do not let the product enter drains.

[¢]

Clean the affected area thoroughly.
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Caption: First aid response to Thiacloprid-d4 exposure.

Mechanism of Action and Signaling Pathway

Thiacloprid, and by extension Thiacloprid-d4, is a neonicotinoid insecticide that acts as an
antagonist at nicotinic acetylcholine receptors (nAChRS) in insects.[1] This binding blocks the
neurotransmitter acetylcholine from activating the receptor, leading to an overstimulation of the
nervous system, paralysis, and ultimately, death of the insect. Its selectivity for insect nAChRs
over mammalian receptors is a key feature of its mode of action.[1]
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Caption: Simplified signaling pathway of Thiacloprid-d4 at the nAChR.

Disposal Considerations

Waste generated from the use of Thiacloprid-d4 must be treated as hazardous waste.[8]
Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[3][8] Do not allow the substance to enter waterways as
it is very toxic to aquatic life.[3][4]
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Conclusion

Thiacloprid-d4 is a valuable tool for analytical research, but it requires careful and informed
handling due to its potential health and environmental hazards. By adhering to the safety
precautions, PPE requirements, and emergency procedures outlined in this guide, researchers
can minimize their risk of exposure and ensure a safe laboratory environment. Always refer to
the most current Safety Data Sheet (SDS) for the specific product in use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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